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Introduction
SF1670 is a potent and specific cell-permeable inhibitor of Phosphatase and Tensin Homolog

(PTEN).[1][2] PTEN is a critical negative regulator of the phosphatidylinositol 3-kinase

(PI3K)/Akt signaling pathway. By catalyzing the removal of the 3-phosphate from

phosphatidylinositol (3,4,5)-trisphosphate (PIP3), PTEN antagonizes PI3K activity. Inhibition of

PTEN by SF1670 leads to the accumulation of intracellular PIP3, thereby augmenting signaling

downstream of PI3K.[3][4][5] This enhanced signaling has been shown to significantly boost

various neutrophil functions, making SF1670 a valuable tool for studying neutrophil biology and

for developing potential therapeutic strategies to enhance innate immunity.[3][4][5][6]

These application notes provide detailed protocols for utilizing SF1670 to study key aspects of

neutrophil function and migration, including chemotaxis, phagocytosis, respiratory burst, and

degranulation.

Mechanism of Action of SF1670 in Neutrophils
SF1670 enhances neutrophil functions by inhibiting PTEN, which leads to an increase in

intracellular PIP3 levels. This augmentation of the PI3K/Akt signaling pathway results in

heightened sensitivity to chemoattractants and potentiation of various effector functions.[3][4][5]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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